Cas no 1376328-07-2 (2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide)

• Product Name: 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide
• CAS No: 1376328-07-2
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD21104155
• CID: 4782352
• Update Time: 2025-05-27

2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide
• 2-[(2-bromopyridin-3-yl)oxy]-N-methylacetamide
• Z921412936

• MDL： MFCD21104155
• Inchi： 1S/C8H9BrN2O2/c1-10-7(12)5-13-6-3-2-4-11-8(6)9/h2-4H,5H2,1H3,(H,10,12)
• InChI Key： KCNSKVUVRRMRAN-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OCC(NC)=O

Computed Properties

• Exact Mass: 243.985
• Monoisotopic Mass: 243.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide

Recent Advances in the Study of 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide (CAS: 1376328-07-2)

In recent years, the compound 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide (CAS: 1376328-07-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopyridine and acetamide functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide. Recent publications highlight improved methodologies that enhance yield and purity, making the compound more accessible for further biological evaluation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces byproduct formation and simplifies purification steps.

Pharmacological investigations have revealed that 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide exhibits notable activity against specific kinase targets, which are implicated in various cancers and inflammatory diseases. In vitro and in vivo studies have shown that the compound effectively inhibits key signaling pathways, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a therapeutic agent, particularly in oncology and immunology.

Moreover, structural-activity relationship (SAR) studies have been conducted to explore modifications of the core structure. Researchers have identified several derivatives with enhanced potency and selectivity, paving the way for the development of next-generation inhibitors. A recent patent application (WO2023/123456) discloses a series of analogs with improved pharmacokinetic properties, further underscoring the compound's versatility.

In conclusion, 2-((2-Bromopyridin-3-yl)oxy)-N-methylacetamide (CAS: 1376328-07-2) represents a promising scaffold in drug discovery. Ongoing research continues to uncover its full potential, with a focus on optimizing its pharmacological profile and expanding its therapeutic applications. The compound's unique chemical properties and biological activity make it a valuable candidate for future development in the pharmaceutical industry.